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Compound of Interest

Compound Name: 3-Phenylhexanoic acid

Cat. No.: B15296654

Disclaimer: As of October 2025, detailed experimental protocols for the synthesis of 3-
phenylhexanoic acid and information regarding its specific biological activities or associated
signaling pathways are not readily available in the public domain through standard chemical
and biological databases. This guide provides a summary of its known chemical and physical
properties based on available data.

Introduction

3-Phenylhexanoic acid, also known as beta-phenylcaproic acid, is a carboxylic acid derivative
with a phenyl substituent at the third carbon of a hexanoic acid chain. Its chemical structure
and properties make it a compound of interest in organic synthesis and potentially in medicinal
chemistry, although its biological role is currently uncharacterized. This technical guide serves
as a consolidated source of the available structural and physicochemical data for researchers,
scientists, and drug development professionals.

Molecular Structure and Chemical Properties

The fundamental characteristics of 3-phenylhexanoic acid are summarized below.

Table 1: Chemical and Physical Properties of 3-Phenylhexanoic Acid
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Property Value Source

IUPAC Name 3-phenylhexanoic acid PubChem[1]
Synonyms beta-Phenylcaproic acid PubChem[1]
Molecular Formula C12H1602 PubChem[1]
Molecular Weight 192.25 g/mol PubChem[1]
Canonical SMILES ESCC(CC(ZO)O)CFCC:CC: PubChem[1]

FAKRRHVLIINGL-
InChl Key PubChem[1]
UHFFFAOYSA-N

CAS Number 5703-52-6 -

Computed XLogP3 3.3 PubChem[1]
Hydrogen Bond Donors 1 PubChem[1]
Hydrogen Bond Acceptors 2 PubChem[1]
Rotatable Bond Count 5 PubChem[1]

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and confirmation of 3-
phenylhexanoic acid. While detailed spectral data with peak assignments are not available in
the immediate search results, the existence of this data is documented in various databases.

Table 2: Available Spectroscopic Data for 3-Phenylhexanoic Acid
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Database/Source
Spectrum Type I Notes
Availability
Data acquired on a Varian
1H NMR SpectraBase[1] ,
CFT-20 instrument.
Sample sourced from Aldrich
13C NMR SpectraBase[1] )
Chemical Company, Inc.
Technique: Capillary Cell: Melt
FTIR PubChem[1]

(Liquid Phase).

Not explicitly found for 3-

phenylhexanoic acid, but
Mass Spectrometry ) ) )

available for isomers like 6-

phenylhexanoic acid.

Experimental Protocols

A detailed, peer-reviewed experimental protocol for the synthesis of 3-phenylhexanoic acid
could not be identified in the performed searches. General synthetic routes to similar phenyl-
substituted carboxylic acids often involve methods such as malonic ester synthesis or Grignard
reactions, but a specific application to 3-phenylhexanoic acid is not documented in the
available results.

Biological Activity and Signaling Pathways

Currently, there is no available scientific literature detailing the biological activity or the
mechanism of action for 3-phenylhexanoic acid. Consequently, its role in any signaling
pathway is unknown. The mandatory visualization of a signaling pathway cannot be provided
due to this lack of data.

Logical Workflow for Compound Analysis

For researchers who may synthesize or acquire 3-phenylhexanoic acid, a general workflow
for its structural confirmation and purity assessment is essential. The following diagram
illustrates a typical experimental workflow.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.chemicalbook.com/synthesis/6-phenylhexanoic-acid.htm
https://www.chemicalbook.com/synthesis/6-phenylhexanoic-acid.htm
https://www.chemicalbook.com/synthesis/6-phenylhexanoic-acid.htm
https://www.benchchem.com/product/b15296654?utm_src=pdf-body
https://www.benchchem.com/product/b15296654?utm_src=pdf-body
https://www.benchchem.com/product/b15296654?utm_src=pdf-body
https://www.benchchem.com/product/b15296654?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15296654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis & Purification
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Caption: General experimental workflow for the analysis of 3-phenylhexanoic acid.

Conclusion

3-Phenylhexanoic acid is a well-defined chemical entity with established physical and
chemical properties. However, there is a notable absence of publicly available information
regarding its synthesis, detailed spectroscopic analysis, and biological function. This presents
an opportunity for further research to explore the potential applications of this compound in
various scientific fields, including drug discovery and materials science. Researchers interested
in this molecule should anticipate the need for de novo synthesis and comprehensive
characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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